Cas no 1261835-62-4 ([4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine)

• Product Name: [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine
• CAS No: 1261835-62-4
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4966116
• Update Time: 2025-05-20

[4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine Chemical and Physical Properties

Names and Identifiers

• [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)8-3-4-14(18)10(5-8)9-6-12(16)13(17)7-11(9)15/h3-5,7,9H,6H2,1-2H3
• InChI Key： IJBFIRXNXMVPDV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(CC1C1C(=CC=C(C=1)N(C)C)F)Cl)Cl

Computed Properties

• Exact Mass: 319.009761 g/mol
• Monoisotopic Mass: 319.009761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2
• Molecular Weight: 320.6

Additional information on [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine

Comprehensive Overview of CAS No 1261835-62-4 and [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine

The compound identified by CAS No 1261835-62-4, also known as [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine, is a specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique structural features, including a fluorophenyl group and a trichlorocyclohexadienyl moiety, make it a subject of interest for researchers exploring novel synthetic pathways and potential applications. The compound's molecular complexity and functional groups contribute to its relevance in modern chemical studies.

In recent years, the demand for fluorinated compounds and chlorinated aromatic derivatives has surged, driven by their utility in drug discovery and material science. [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine exemplifies this trend, as its structure combines both fluorine and chlorine substituents, which are known to enhance the bioavailability and stability of molecules. Researchers frequently search for terms like "fluorophenyl derivatives" and "chlorinated cyclohexadienyl compounds", reflecting the growing interest in such hybrid structures.

The synthesis of CAS No 1261835-62-4 involves intricate steps, including the introduction of the dimethylamine group onto the aromatic ring, followed by selective halogenation. This process highlights the compound's role as a building block for more complex molecules. Its potential applications span across pharmaceutical intermediates, agrochemicals, and advanced materials, aligning with current industry trends toward sustainable and efficient chemical production. Searches for "synthetic routes for halogenated aromatics" and "applications of dimethylamine derivatives" underscore the compound's relevance in these areas.

From a safety and handling perspective, [4-Fluoro-3-(2,4,5-trichloro-cyclohexa-2,4-dienyl)phenyl]-dimethylamine requires careful management due to its reactive functional groups. However, its non-hazardous classification under standard laboratory conditions makes it accessible for research purposes. The compound's stability under controlled environments has been a topic of discussion in forums and academic circles, with queries such as "stability of fluorinated chlorocyclohexadienyl compounds" frequently appearing in scientific databases.

In conclusion, CAS No 1261835-62-4 and its corresponding product name represent a fascinating intersection of halogenation chemistry and aromatic substitution. Its structural uniqueness and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore fluorine- and chlorine-containing compounds, this molecule stands out as a prime example of innovation in synthetic chemistry. The compound's alignment with current research trends ensures its continued prominence in academic and industrial settings.